3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methylsulfanyl]-5-(trifluoromethyl)-1,2,4-triazol-4-amine
• InChI: InChI=1S/C9H10F3N7O2S/c1-4-6(19(20)21)5(2)17(16-4)3-22-8-15-14-7(18(8)13)9(10,11)12/h3,13H2,1-2H3
• InChI Key: MDOIOAOFYZLKCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CSC2=NN=C(N2N)C(F)(F)F)C)[N+](=O)[O-]
• Molecular Formula: C9H10F3N7O2S
• Molecular Weight: 337.28 g/mol

Description

3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine is a useful research compound. Its molecular formula is C9H10F3N7O2S and its molecular weight is 337.28. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Synthesis

Studies have shown that compounds related to pyrazole and triazole derivatives exhibit unique reactivity that can be leveraged for the synthesis of novel compounds. For instance, Dalinger et al. (2013) discussed the synthesis of trinitropyrazole derivatives and their reactions with various nucleophiles, highlighting the versatility of pyrazole derivatives in synthesizing dinitropyrazoles with potential applications in material science and energetic materials (Dalinger et al., 2013). Similarly, Zhao et al. (2014) explored the amination of nitroazoles, demonstrating the structural and energetic property modifications possible through N-amino and C-amino substituents, which could inform the development of next-generation materials (Zhao et al., 2014).

Potential in Energetic Materials

The incorporation of nitrogen-rich heterocycles like pyrazoles and triazoles into molecules has been of particular interest in the design of energetic materials. For example, the modification of nitroazole compounds can lead to improvements in nitrogen content, heat of formation, and impact sensitivity, as discussed by Zhao et al. (Zhao et al., 2014). These insights suggest that derivatives of the compound could have applications in designing new energetic materials with desirable properties.